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Abstract
Moracin T, a prenylated 2-arylbenzofuran, is a natural product isolated from the stem bark of

the African mulberry tree, Morus mesozygia.[1][2] This technical guide provides a

comprehensive overview of the discovery, structural elucidation, and known biological activities

of Moracin T, with a focus on its antimicrobial, antioxidant, and anti-inflammatory potential.

Detailed experimental methodologies, quantitative data, and pathway diagrams are presented

to support further research and development of this promising bioactive compound.

Discovery and Sourcing
Moracin T was first isolated from the methanolic extract of the stem bark of Morus mesozygia,

a plant species belonging to the Moraceae family.[1][2] The genus Morus is a well-documented

source of a diverse array of bioactive molecules, including flavonoids, alkaloids, and a variety

of moracin derivatives.[3][4][5][6] The traditional use of Morus species in folk medicine for

various ailments prompted the investigation of their chemical constituents and pharmacological

properties.[3]
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Moracin T is a phenolic compound with the molecular formula C₂₀H₂₀O₅ and a molecular

weight of 340.37 g/mol .[1] Its structure features a 2-arylbenzofuran core with a prenyl group

substitution.

Table 1: Physicochemical Properties of Moracin T

Property Value Source

Molecular Formula C₂₀H₂₀O₅ [1]

Molecular Weight 340.37 g/mol [1]

IUPAC Name

5-[6-hydroxy-5-methoxy-4-(3-

methylbut-2-enyl)-1-

benzofuran-2-yl]benzene-1,3-

diol

CAS Number 1146113-27-0 [1]

Class 2-Arylbenzofuran [6]

The structural elucidation of Moracin T and related compounds is typically achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H-NMR, ¹³C-NMR, and 2D-NMR experiments like COSY, HSQC, and HMBC)

and Mass Spectrometry (MS).[7]

Table 2: Spectroscopic Data for Moracin Derivatives (Representative)

¹H-NMR (DMSO-d₆, δ ppm) ¹³C-NMR (DMSO-d₆, δ ppm)

Data for specific moracins can be found in

specialized publications.

Comprehensive data for Moracin T is not readily

available in the public domain.

Signals corresponding to the benzofuran core,

aryl substituents, and prenyl group are

characteristic.

Resonances for aromatic carbons, olefinic

carbons of the prenyl group, and methoxy

carbons are key identifiers.
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Moracin T has demonstrated a range of biological activities, with its antimicrobial properties

being the most quantitatively characterized. It also exhibits potential as an antioxidant and anti-

inflammatory agent, consistent with the bioactivity of other moracin derivatives.[5]

Antimicrobial Activity
Moracin T has shown significant inhibitory effects against a panel of pathogenic bacteria and

fungi.[2] Its antimicrobial activity is quantified by the Minimum Inhibitory Concentration (MIC),

which is the lowest concentration of the compound that prevents visible growth of a

microorganism.[2]

Table 3: Antimicrobial Activity of Moracin T (MIC in µg/mL)

Microorganism MIC (µg/mL)

Escherichia coli 5

Pseudomonas aeruginosa 5

Shigella dysenteriae 5

Salmonella typhi 5

Bacillus cereus 5

Staphylococcus aureus >100

Candida albicans >100

Aspergillus fumigatus >100

Source: Kuete V, et al. J Ethnopharmacol. 2009.

[2]

Antioxidant Activity
While specific quantitative antioxidant data for Moracin T is limited, theoretical studies suggest

it possesses potent radical scavenging properties.[8] The antioxidant mechanism of moracins is

attributed to their ability to donate a hydrogen atom or an electron to neutralize free radicals.

This activity is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical

scavenging assay.
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Table 4: Antioxidant Activity of Related Moracin Compounds

Compound Assay IC₅₀ (µM)

Moracin C DPPH Radical Scavenging Data not available

Moracin M DPPH Radical Scavenging Data not available

Note: Specific IC₅₀ values for

Moracin T are not yet

published. The antioxidant

potential is inferred from its

chemical structure and studies

on related compounds.

Anti-inflammatory Activity
The anti-inflammatory potential of the moracin class of compounds is well-documented.[5][9]

[10] Moracins O and P, for example, have been shown to exert their anti-inflammatory effects

by targeting the NF-κB signaling pathway.[9] Moracin M and its derivatives have been

investigated as inhibitors of phosphodiesterase-4 (PDE4), an enzyme involved in inflammatory

processes.[11]

Table 5: Anti-inflammatory Activity of Related Moracin Compounds

Compound Target/Assay IC₅₀ (µM)

Moracin M Derivative (LW) PDE4 Inhibition 0.054

Moracin O NF-κB Inhibition Qualitative data reported

Moracin P NF-κB Inhibition Qualitative data reported

Note: Specific IC₅₀ values for

Moracin T's anti-inflammatory

activity are not yet available.

The potential is based on the

activity of structurally similar

compounds.
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Experimental Protocols
The following sections provide generalized experimental protocols for the isolation,

characterization, and biological evaluation of Moracin T. These are intended as a guide and

may require optimization based on specific laboratory conditions and research objectives.

Isolation of Moracin T from Morus mesozygia
The isolation of Moracin T involves extraction and chromatographic separation.
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Air-dried stem bark of Morus mesozygia

Maceration with Methanol

Filtration and Concentration

Crude Methanolic Extract

Solvent-Solvent Partitioning
(e.g., n-hexane, ethyl acetate, n-butanol)

Fractionation based on polarity

Column Chromatography
(Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Moracin T
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Purified Moracin T

Mass Spectrometry (MS)
- Determine Molecular Weight

- Determine Molecular Formula

1D NMR Spectroscopy
(¹H-NMR, ¹³C-NMR)

- Identify functional groups
- Determine number of protons and carbons

2D NMR Spectroscopy
(COSY, HSQC, HMBC)

- Establish connectivity of atoms

Elucidated Structure of Moracin T

Prepare serial dilutions of Moracin T

Incubate dilutions with inoculum in microplate

Prepare standardized microbial inoculum

Observe for visible growth

Determine MIC (lowest concentration with no growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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